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Compound of Interest

Compound Name: L-Glycero-D-mannoheptose

Cat. No.: B15547444

Proper management and disposal of laboratory chemicals are paramount for ensuring
personnel safety and environmental protection. For researchers, scientists, and drug
development professionals handling L-Glycero-D-mannoheptose, a component of the O-
antigenic lipopolysaccharide, understanding its non-hazardous nature is the first step toward
appropriate disposal.[1] This guide provides detailed procedures for the safe and compliant
disposal of L-Glycero-D-mannoheptose.

As a naturally derived sugar, L-Glycero-D-mannoheptose is generally not classified as
hazardous waste.[2] However, it is crucial to prevent the commingling of non-hazardous and
hazardous materials, as this necessitates treating the entire mixture as hazardous, thereby
increasing disposal costs and environmental impact.[2] Adherence to institutional and local
regulations is essential for all disposal methods.

Quantitative Data Summary

The following table summarizes key quantitative information for L-Glycero-D-mannoheptose.

Property Value

CAS Number 4305-74-2[1]
Molecular Formula C7H1407[1]
Molecular Weight 210.18 g/mol [3]
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Disposal Protocols

The appropriate disposal method for L-Glycero-D-mannoheptose depends on its physical
state (solid or aqueous solution) and the absence of any hazardous contaminants.

For Solid L-Glycero-D-mannoheptose:

e Segregation: Ensure the L-Glycero-D-mannoheptose waste is not mixed with any
hazardous chemicals.[2]

e Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)
department for specific protocols on non-hazardous solid waste disposal.[4]

» Direct Disposal: If permitted, non-hazardous solid chemicals may be disposed of directly into
a designated municipal waste dumpster.[4] Do not place chemical waste in standard
laboratory trash cans that are handled by custodial staff.[4]

For Aqueous Solutions of L-Glycero-D-mannoheptose:

o Confirmation of Non-Hazardous Nature: Verify that the solution does not contain any other
hazardous solutes.

o EHS Approval: Obtain approval from the relevant EHS department before any drain disposal.

[4]

o Drain Disposal: For non-hazardous liquid waste, disposal via the sanitary sewer is often
acceptable.[5][6] This should be done with copious amounts of water to ensure adequate
dilution.[5]

For Empty Containers:
e Thorough Rinsing: Triple rinse the container with a suitable solvent (e.g., water).

» Rinsate Disposal: The rinsate from a container that held a non-hazardous substance can
typically be disposed of down the drain.[7]

o Container Disposal: After rinsing, deface or remove the label to indicate the container is
empty and no longer contains hazardous materials.[4][7] The clean, empty container can
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then be disposed of in the regular trash or recycled according to institutional policy.[7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Glycero-D-mannoheptose.

Disposal Workflow
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Caption: Disposal Decision Workflow for L-Glycero-D-mannoheptose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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